Cas no 1566874-44-9 (4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde)

4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde structure

1566874-44-9 structure

Product Name:4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde

CAS No:1566874-44-9

MF:C₉H₁₁ClN₂O₂S

MW:246.713839769363

CID:5702605

PubChem ID:112626054

Update Time:2023-10-15

4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1566874-44-9
- 4-CHLORO-2-[3-(HYDROXYMETHYL)PYRROLIDIN-1-YL]-1,3-THIAZOLE-5-CARBALDEHYDE
- EN300-725439
- CID 112626054
- 5-Thiazolecarboxaldehyde, 4-chloro-2-[3-(hydroxymethyl)-1-pyrrolidinyl]-
- 4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde
- Inchi： 1S/C9H11ClN2O2S/c10-8-7(5-14)15-9(11-8)12-2-1-6(3-12)4-13/h5-6,13H,1-4H2
- InChI Key： YVVGGPMPQWLMIL-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)SC(=N1)N1CCC(CO)C1

Computed Properties

Exact Mass: 246.0229765g/mol
Monoisotopic Mass: 246.0229765g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 81.7Å²

Experimental Properties

Density: 1.461±0.06 g/cm3(Predicted)
Boiling Point: 423.0±48.0 °C(Predicted)
pka: 14.93±0.10(Predicted)

4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-725439-1.0g	4-chloro-2-[3-(hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde	1566874-44-9		1g	$0.0	2023-06-06

4-Chloro-2-[3-(Hydroxymethyl)pyrrolidin-1-yl]-1,3-thiazole-5-carbaldehyde Related Literature

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

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